Cas no 941944-17-8 (3-5-(4-chlorophenyl)furan-2-yl-N-(4-acetamidophenyl)propanamide)

• Product Name: 3-5-(4-chlorophenyl)furan-2-yl-N-(4-acetamidophenyl)propanamide
• CAS No: 941944-17-8
• MF: C₂₁H₁₉ClN₂O₃
• MW: 382.840164422989
• CID: 5430291
• Update Time: 2025-10-29

3-5-(4-chlorophenyl)furan-2-yl-N-(4-acetamidophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-3-[5-(4-chlorophenyl)furan-2-yl]propanamide
• 2-Furanpropanamide, N-[4-(acetylamino)phenyl]-5-(4-chlorophenyl)-
• 3-5-(4-chlorophenyl)furan-2-yl-N-(4-acetamidophenyl)propanamide

• Inchi： 1S/C21H19ClN2O3/c1-14(25)23-17-6-8-18(9-7-17)24-21(26)13-11-19-10-12-20(27-19)15-2-4-16(22)5-3-15/h2-10,12H,11,13H2,1H3,(H,23,25)(H,24,26)
• InChI Key： AUVKCRVWYLZLGP-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Cl)C=C2)=CC=C1CCC(NC1=CC=C(NC(C)=O)C=C1)=O

Additional information on 3-5-(4-chlorophenyl)furan-2-yl-N-(4-acetamidophenyl)propanamide

3-5-(4-Chlorophenyl)furan-2-yl-N-(4-acetamidophenyl)propanamide (CAS No. 941944-17-8)

The compound 3-5-(4-Chlorophenyl)furan-2-yl-N-(4-acetamidophenyl)propanamide, identified by the CAS registry number CAS No. 941944-17-8, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. Researchers have been actively exploring its synthesis, characterization, and potential uses in drug development and material science.

The molecular structure of 3-5-(4-Chlorophenyl)furan-2-yl-N-(4-acetamidophenyl)propanamide consists of a furan ring substituted with a 4-chlorophenyl group at the 2-position and a propanamide group attached to a 4-acetamidophenyl moiety. This combination of functional groups imparts the molecule with unique electronic and steric properties, making it an interesting candidate for various chemical reactions and biological assays.

Recent studies have focused on the synthesis of this compound using advanced methodologies, including Suzuki coupling reactions and amide bond formations. These methods have enabled chemists to achieve high yields and excellent purity levels, which are critical for downstream applications. The compound's stability under various reaction conditions has also been extensively investigated, providing valuable insights into its suitability for large-scale production.

In terms of biological activity, 3-5-(4-Chlorophenyl)furan-2-yl-N-(4-acetamidophenyl)propanamide has shown promising results in preliminary assays targeting specific enzymes and receptors. For instance, researchers have reported moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in drug discovery programs. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for exploring its role in treating various diseases, including cancer and inflammatory disorders.

The application of computational chemistry techniques has also played a pivotal role in understanding the behavior of this compound at the molecular level. Quantum mechanical calculations and molecular docking studies have provided detailed insights into its interaction with biological targets, aiding in the design of more potent analogs. These computational approaches have significantly accelerated the drug discovery process, making this compound a focal point for both academic and industrial research.

From a materials science perspective, the unique electronic properties of CAS No. 941944-17-8 make it an attractive candidate for use in organic electronics. Its ability to form stable π-conjugated systems has been explored in the context of organic light-emitting diodes (OLEDs) and photovoltaic devices. Preliminary results indicate that this compound could potentially enhance the efficiency and stability of such devices, offering new opportunities in the field of renewable energy technologies.

In conclusion, 3-5-(4-Chlorophenyl)furan-2-yl-N-(4-acetamidophenyl)propanamide, with its distinctive chemical structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its potential applications span from drug development to advanced materials science, underscoring its importance as a key molecule in contemporary chemical research.